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Compound of Interest

Triheptyl benzene-1,2,4-
Compound Name: )
tricarboxylate

Cat. No.: B073009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triheptyl benzene-1,2,4-
tricarboxylate, including its chemical identity, physicochemical properties, and toxicological
profile, with a focus on its relevance to the field of drug development. Due to the limited
availability of data for this specific compound, this guide incorporates a read-across approach
from structurally similar and well-studied analogues, such as trioctyl trimellitate (TOTM) and
tri(2-ethylhexyl) trimellitate (TEHTM).

Chemical Identity and Properties

The IUPAC name for the compound is triheptyl benzene-1,2,4-tricarboxylate[1]. It is also
commonly known as triheptyl trimellitate.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

triheptyl benzene-1,2,4-

IUPAC Name _ [1]
tricarboxylate

Synonyms Triheptyl trimellitate

CAS Number 1528-48-9 [1]

Molecular Formula C30H4806 [1112]

Molecular Weight 504.7 g/mol [1][2]
SYKYENWAGZGAFV-

InChl Key [1][2]

UHFFFAOYSA-N

CCCCCCCOC(=0)C1=CC(=C
SMILES (C=C1)C(=0)OCCCCCCC)C(=  [1][2]
0)OCCCCCCC

Table 2: Predicted and Experimental Physicochemical Properties

Property Value Source Notes

Based on analogues
Physical State Liquid PubChem like trihexyl

trimellitate[3]

Boiling Point Not available
Melting Point Not available
High molecular weight
Water Solubility Very low (predicted) esters are generally
insoluble in water.
_ _ Indicates high
logP (octanol/water) 10.1 (predicted) PubChemlLite

lipophilicity[4]

Synthesis and Manufacturing
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Triheptyl benzene-1,2,4-tricarboxylate is synthesized via the esterification of trimellitic
anhydride with heptanol. This reaction is typically catalyzed by an acid.

The following is a generalized experimental protocol for the synthesis of trialkyl trimellitates,
adapted for the preparation of triheptyl benzene-1,2,4-tricarboxylate.

o Reaction Setup: A reaction flask is equipped with a stirrer, a thermometer, and a condenser
with a water trap (e.g., Dean-Stark apparatus).

» Reactants: Trimellitic anhydride and a molar excess of heptanol are charged into the flask. A
suitable solvent that forms an azeotrope with water, such as xylene, can be used to facilitate
water removal.

o Catalyst: An acid catalyst, such as p-toluenesulfonic acid or sulfuric acid, is added to the
reaction mixture.

o Reaction: The mixture is heated to reflux. The water produced during the esterification is
removed azeotropically and collected in the water trap. The reaction is monitored for
completion by measuring the amount of water collected or by analytical techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC).

e Work-up and Purification:
o After the reaction is complete, the mixture is cooled.
o The excess heptanol and solvent are removed under reduced pressure.

o The crude product is washed with an alkaline solution (e.g., sodium bicarbonate) to
remove any remaining acid catalyst and unreacted trimellitic acid.

o The organic layer is then washed with water until neutral.

o The final product is dried over an anhydrous salt (e.g., sodium sulfate) and may be further
purified by vacuum distillation or column chromatography to yield pure triheptyl benzene-
1,2,4-tricarboxylate.

A generalized workflow for the synthesis of triheptyl benzene-1,2,4-tricarboxylate.
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Applications in Drug Development and Related
Fields

High molecular weight trimellitate esters are primarily used as plasticizers in polymers like
polyvinyl chloride (PVC) to impart flexibility. In the context of drug development and medical
applications, these compounds are of interest as potential replacements for phthalate
plasticizers in medical devices due to their lower toxicity profiles[5].

Their biocompatibility and low volatility make them candidates for use in:
+ Medical Devices: Tubing, blood bags, and other flexible PVC-based medical equipment.

o Drug Delivery Systems: As a carrier for hydrophobic drugs to improve solubility and
bioavailability[5]. Their non-polar nature makes them suitable for formulating lipid-based drug
delivery systems.

e Biocompatible Coatings: For implants and other medical devices to reduce inflammation and
improve biocompatibility[5].

Toxicology and Metabolism

Specific toxicological data for triheptyl benzene-1,2,4-tricarboxylate is scarce. Therefore,
data from analogous compounds, primarily tri(2-ethylhexyl) trimellitate (TEHTM or TOTM), are
used for a read-across assessment.

Table 3: Summary of Toxicological Data for Analogous Trimellitates
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Endpoint Species Route Value Compound Reference
Acute Oral LD50 > 2000 Triethylhexyl
o Rat Gavage ] i [6]
Toxicity mg/kg trimellitate
Non-irritating )

Dermal ) Trialkyl

. - - (in o [6]
Irritation trimellitates

formulation)

NOAEL >

Development Triethylhexyl
o Rat Gavage 1000 ] i [6]
al Toxicity trimellitate
mg/kg/day
o ] Triethylhexyl
Genotoxicity - - Not genotoxic ] i [7]
trimellitate
) o Not expected )
Carcinogenici Triethylhexyl
- - to be ] i [7]
ty trimellitate

carcinogenic

The metabolism of trialkyl trimellitates has been studied in both animals and humans. The
primary metabolic pathway involves the hydrolysis of the ester bonds.

In rats administered tri(2-ethylhexyl) trimellitate orally, a significant portion is excreted
unchanged in the feces, indicating low absorption[8]. The absorbed portion is metabolized via
hydrolysis to its mono- and di-ester derivatives, as well as the corresponding alcohol (2-
ethylhexanol) and its further metabolites[6][8].

A study in human volunteers who received an oral dose of TEHTM showed that the compound
is hydrolyzed to its diester and monoester forms, which are the primary metabolites found in
the blood[9]. The major urinary biomarker was identified as 2-mono-(2-ethylhexyl)
trimellitate[9]. The study indicated a relatively low absorption rate and slow metabolism and
excretion in humans[9].

Metabolic pathway of tri(2-ethylhexyl) trimellitate, a close analogue.

Conclusion
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Triheptyl benzene-1,2,4-tricarboxylate is a high molecular weight ester with properties that
make it a potential candidate for applications in medical devices and drug delivery systems as
a safer alternative to some traditional plasticizers. While specific data for this compound is
limited, a read-across from analogous trimellitates suggests a low toxicity profile. The primary
metabolic route is through hydrolysis of the ester linkages. Further research is warranted to
fully characterize the properties and potential applications of triheptyl benzene-1,2,4-
tricarboxylate in the pharmaceutical and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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